Cas no 71648-27-6 (Hexanoic acid,2-ethyl-, 1,1-dimethylethyl ester)
71648-27-6 structure
Product Name:Hexanoic acid,2-ethyl-, 1,1-dimethylethyl ester
CAS No:71648-27-6
MF:C12H24O2
MW:200.317764282227
CID:574699
PubChem ID:545312
Update Time:2025-04-19
Hexanoic acid,2-ethyl-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid,2-ethyl-, 1,1-dimethylethyl ester
- tert-butyl 2-ethylhexanoate
- 2-methylpropyl 2-ethylhexanoate
- DTXSID70992221
- AKOS013211247
- EINECS 275-755-4
- Hexanoic acid, 2-ethyl-, 1,1-dimethylethyl ester
- SCHEMBL525646
- 71648-27-6
- t-Butyl 2-ethylhexanoate
- tert-Butyl 2-ethylhexanoate #
-
- Inchi: 1S/C12H24O2/c1-6-8-9-10(7-2)11(13)14-12(3,4)5/h10H,6-9H2,1-5H3
- InChI Key: UWNNZXDNLPNGQJ-UHFFFAOYSA-N
- SMILES: O(C(C(CC)CCCC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 200.17772
- Monoisotopic Mass: 200.177630004g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 0.868
- Boiling Point: 211.8°C at 760 mmHg
- Flash Point: 83.6°C
- Refractive Index: 1.428
- PSA: 26.3
Hexanoic acid,2-ethyl-, 1,1-dimethylethyl ester Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
71648-27-6 (Hexanoic acid,2-ethyl-, 1,1-dimethylethyl ester) Related Products
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